Piperidin-4-yl nicotinate hydrochloride

• IUPAC Name: piperidin-4-yl pyridine-3-carboxylate;hydrochloride
• InChI: InChI=1S/C11H14N2O2.ClH/c14-11(9-2-1-5-13-8-9)15-10-3-6-12-7-4-10;/h1-2,5,8,10,12H,3-4,6-7H2;1H
• InChI Key: KVNOMYVDJADGIL-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1OC(=O)C2=CN=CC=C2.Cl
• Molecular Formula: C11H15ClN2O2
• DSSTOX Substance ID: DTXSID50696417
• Molecular Weight: 242.70 g/mol
• CAS RN: 1219948-64-7

Description

Synthesis Analysis

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. Multicomponent reactions (MCRs) include a variety of methods such as the Strecker synthesis, the Hanch synthesis of dihydropyridins and pyrroles, the Biginelli reaction, the Mannich reaction, the Ugi reaction, the preparation of imidazoles according to Radziszewski, the Passerini reaction, and many others.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction.

Chemical Reactions Analysis

Piperidines are involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. The mechanism includes two iridium(III)-catalyzed sequential cascades of hydroxyl oxidation, amination, and imine reduction by hydrogen transfer via a metal catalyst.

Scientific Research Applications

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Pharmaceutical Industry

• Piperidine derivatives are being utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents.
• The methods of application or experimental procedures vary widely depending on the specific derivative and its intended use. For example, some are used as building blocks in the synthesis of more complex pharmaceutical compounds.
• The outcomes also vary widely. For instance, some piperidine derivatives have shown promising results in preclinical and clinical trials for various diseases.

Organic Chemistry

• Piperidine derivatives play a significant role in organic chemistry, particularly in the synthesis of biologically active compounds.
• They are involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.
• The outcomes of these reactions are diverse and depend on the specific reactants and conditions.

Future Directions

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. This suggests that Piperidin-4-yl nicotinate hydrochloride could have potential applications in the pharmaceutical industry in the future.